Withangulatin I
Overview
Description
Withangulatin I is a natural product found in Physalis angulata with data available.
Scientific Research Applications
Cytotoxic Activities
Withangulatin I, isolated from Physalis angulata, has demonstrated significant cytotoxic activities against human cancer cell lines. A study by Lee et al. (2008) found that Withangulatin I exhibited inhibitory activities against colorectal carcinoma COLO 205 and gastric carcinoma AGS cell lines, suggesting its potential in cancer therapy (Lee, Pan, Chen, & Chen, 2008).
Treatment of Systemic Lupus Erythematosus (SLE)
Sun et al. (2011) reported that Withangulatin A, another component of Physalis angulata, could improve life quality and reduce symptoms in a mouse model of SLE. This suggests that Withangulatin I may have similar therapeutic effects in autoimmune diseases (Sun, Zhou, Chen, Zhong, & Liu, 2011).
Anti-Inflammatory Potential
Withangulatin A has been shown to have anti-inflammatory effects. Sun et al. (2010) found that it significantly suppressed mice T lymphocytes proliferation and inhibited pro-inflammatory cytokines, indicating Withangulatin I could have similar properties (Sun, Liu, Cui, Li, Yu, Ma, & Hu, 2010).
Immunosuppressive Activity
The immunosuppressive activity of Withangulatin A, as demonstrated by Sun et al. (2011), through the modulation of Th1/Th2-type balance and HO-1 expression in mice T lymphocytes, suggests that Withangulatin I may also have potential in this area (Sun, Liu, Liu, Yu, Ma, & Hu, 2011).
Anticancer Agent Development
Zhou et al. (2021) synthesized and evaluated novel Withangulatin A derivatives for their anticancer activities. This indicates ongoing research into the development of anticancer agents based on Withangulatin I and its derivatives (Zhou, Chen, Liu, Li, Kong, & Luo, 2021).
properties
Product Name |
Withangulatin I |
|---|---|
Molecular Formula |
C30H36O8 |
Molecular Weight |
524.6 g/mol |
IUPAC Name |
[(1S,2R,7S,9R,11R,12R,13S,16R)-15-[(1S)-1-[(2R)-4,5-dimethyl-6-oxo-2,3-dihydropyran-2-yl]ethyl]-12-hydroxy-2,16-dimethyl-3,6-dioxo-8-oxapentacyclo[9.7.0.02,7.07,9.012,16]octadeca-4,14-dien-13-yl] acetate |
InChI |
InChI=1S/C30H36O8/c1-14-11-21(37-26(34)15(14)2)16(3)19-12-24(36-17(4)31)29(35)20-13-25-30(38-25)23(33)8-7-22(32)28(30,6)18(20)9-10-27(19,29)5/h7-8,12,16,18,20-21,24-25,35H,9-11,13H2,1-6H3/t16-,18-,20+,21+,24-,25+,27+,28-,29-,30+/m0/s1 |
InChI Key |
VOUXFDPQZPGAHS-PDPDJNFXSA-N |
Isomeric SMILES |
CC1=C(C(=O)O[C@H](C1)[C@@H](C)C2=C[C@@H]([C@@]3([C@@]2(CC[C@H]4[C@H]3C[C@@H]5[C@]6([C@@]4(C(=O)C=CC6=O)C)O5)C)O)OC(=O)C)C |
Canonical SMILES |
CC1=C(C(=O)OC(C1)C(C)C2=CC(C3(C2(CCC4C3CC5C6(C4(C(=O)C=CC6=O)C)O5)C)O)OC(=O)C)C |
synonyms |
(20S,22R)-15alpha-acetoxy-5beta,6beta-epoxy-14alpha-hydroxy-1,4-dioxo-witha-2,16,24-trienolide withangulatin I |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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